3-Ethyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C12H9F3N4S
• Molecular Weight: 298.29 g/mol
• IUPAC Name: 3-ethyl-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C12H9F3N4S/c1-2-9-16-17-11-19(9)18-10(20-11)7-5-3-4-6-8(7)12(13,14)15/h3-6H,2H2,1H3
• InChI Key: FVBQQAODGDAWHM-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC=CC=C3C(F)(F)F

Description

3-Ethyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (TTD) is a heterocyclic compound that has been extensively studied for its potential applications in various fields. TTD has a unique structure that makes it an attractive candidate for drug development, as well as for use in scientific research.

Mechanism of Action

The mechanism of action of 3-Ethyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not completely understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-inflammatory and antiviral activities, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells by blocking certain signaling pathways. In addition, this compound has been shown to modulate the immune system by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

3-Ethyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized in large quantities. This compound is also highly soluble in organic solvents, which makes it easy to use in various assays. However, this compound has some limitations, including its relatively high cost and the fact that it can be toxic to cells at high concentrations.

Future Directions

There are several future directions for the study of 3-Ethyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of this compound-based drugs for the treatment of various diseases, including cancer and inflammatory disorders. Another area of interest is the study of the molecular mechanisms underlying the anti-inflammatory and antiviral activities of this compound. In addition, further research is needed to determine the optimal dosing and administration of this compound for therapeutic use. Finally, the development of new synthetic methods for this compound could lead to more efficient and cost-effective production of this compound.

Synthesis Methods

The synthesis of 3-Ethyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-(trifluoromethyl)aniline with ethyl isothiocyanate, followed by cyclization with triethylorthoformate. The resulting compound is then treated with hydrazine hydrate to yield this compound. This method has been optimized and improved over the years, resulting in high yields and purity of this compound.

Scientific Research Applications

3-Ethyl-6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to exhibit potent anti-inflammatory, antiviral, and anticancer activities. It has also been studied for its potential use as a diagnostic tool for various diseases.